Cas no 191668-91-4 (1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol)

• Product Name: 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol
• CAS No: 191668-91-4
• MF: C₁₁H₁₅N₃O₅S
• MW: 301.31890130043
• CID: 6428936
• PubChem ID: 85734178
• Update Time: 2025-06-09

1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol
• 191668-91-4
• EN300-1167374

• Inchi： 1S/C11H15N3O5S/c15-10-7-12-5-6-13(8-10)20(18,19)11-3-1-9(2-4-11)14(16)17/h1-4,10,12,15H,5-8H2
• InChI Key： YKRFAIQPYOAQEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCNCC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 301.07324176g/mol
• Monoisotopic Mass: 301.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 124Ų

Additional information on 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol

Introduction to 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol (CAS No. 191668-91-4)

1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol, also known by its CAS number 191668-91-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepanes and features a unique structural motif that includes a nitrobenzenesulfonyl group and a hydroxyl functional group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol is characterized by a seven-membered diazepane ring, which is substituted with a 4-nitrobenzenesulfonyl group at the 1-position and a hydroxyl group at the 6-position. The diazepane ring is known for its flexibility and ability to adopt various conformations, which can influence its interactions with biological targets. The 4-nitrobenzenesulfonyl group, on the other hand, is an electron-withdrawing moiety that can modulate the compound's electronic properties and enhance its reactivity.

In recent years, there has been a growing interest in the development of compounds with diazepane scaffolds due to their potential therapeutic applications. Research has shown that diazepanes can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of the hydroxyl group in 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol further enhances its potential as a bioactive molecule by providing additional sites for hydrogen bonding and other intermolecular interactions.

The synthesis of 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol typically involves multi-step processes that include the formation of the diazepane ring and the introduction of the 4-nitrobenzenesulfonyl and hydroxyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For instance, one common approach involves the reaction of an appropriate amine with a sulfonyl chloride to form the sulfonamide intermediate, followed by cyclization to form the diazepane ring. The hydroxyl group can then be introduced through subsequent functional group transformations.

The biological activity of 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol has been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated that this compound can inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may have potential as an anti-inflammatory agent. Additionally, preliminary studies have shown that 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of neurodegenerative diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol in various therapeutic contexts. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetic properties and long-term safety profile.

In conclusion, 1-(4-nitrobenzenesulfonyl)-1,4-diazepan-6-ol (CAS No. 191668-91-4) represents an intriguing compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.